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Compound of Interest

Compound Name: Triphenylarsine oxide

Cat. No.: B074650

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of hazardous chemicals is paramount. This guide provides essential, immediate safety
and logistical information for Triphenylarsine oxide, a compound that is toxic if swallowed or
inhaled and very toxic to aquatic life with long-lasting effects.[1][2][3]

Hazard Summary

Triphenylarsine oxide is a hazardous substance that requires careful handling to avoid
exposure. Key hazards include:

e Acute Toxicity: Toxic if swallowed or inhaled.[2][3]

e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][3] Discharge into
the environment must be avoided.[1]

e lIrritation: May cause irritation to the skin, eyes, and respiratory tract.[4]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling Triphenylarsine oxide.
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Protection Type

Specific Recommendations

Standards/Regulations

Eye and Face Protection

Chemical safety goggles or a
face shield are required.[1]
Contact lenses should not be

worn.[4]

Equipment should be tested
and approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Skin Protection

- Gloves: Handle with
chemical-resistant gloves (e.g.,
Neoprene or nitrile rubber).[4]
Gloves must be inspected prior
to use and disposed of
properly after.[1] - Protective
Clothing: A complete suit
protecting against chemicals is
necessary to prevent skin

exposure.[1]

Protective gloves must satisfy
the specifications of
Regulation (EU) 2016/425 and
the standard EN 374.[1]

Respiratory Protection

A full-face particle respirator
type N99 (US) or type P2 (EN
143) respirator cartridges
should be used where risk
assessment shows air-
purifying respirators are
appropriate.[1] If the respirator
is the sole means of
protection, a full-face supplied

air respirator is required.[1]

Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).[1]

Operational Plan: Handling and Storage

Engineering Controls:

e Work in a well-ventilated area.[1]

o Use appropriate exhaust ventilation, such as a chemical fume hood, at places where dust is

formed.[1]
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o Emergency eye wash fountains and safety showers should be readily available.[4]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly before breaks and immediately after handling the product.[1]

Do not eat, drink, or smoke when using this product.[4]

Storage:

o Keep the container tightly closed in a dry and well-ventilated place.[1]
» Store in a cool place.[1]

» Store locked up.[4]

Disposal Plan

Waste Treatment:

o Dispose of contents and containers in accordance with local, regional, and national
regulations.[1]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

o The material may be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.[1]

Contaminated Packaging:
» Handle uncleaned containers as you would the product itself.[1]

» Dispose of contaminated packaging as unused product.[1]
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Spill Response:

In case of a spill, evacuate personnel to a safe area.[1]

Wear appropriate respiratory protection and avoid breathing dust.[1]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[1]

Pick up and arrange disposal without creating dust. Sweep up and shovel the material into a
suitable, closed container for disposal.[1]

Below is a workflow diagram for the safe handling and disposal of Triphenylarsine oxide.
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Workflow for Handling and Disposal of Triphenylarsine Oxide
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Caption: Workflow for Handling and Disposal of Triphenylarsine Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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